Cas no 2171877-54-4 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid)

2-{1-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features an azetidine ring coupled with a 4-methylpentanoyl backbone, offering structural rigidity and steric influence for controlled peptide chain elongation. The Fmoc group ensures orthogonal protection compatibility in solid-phase synthesis, facilitating selective deprotection under mild basic conditions. Its carboxylic acid functionality allows for efficient coupling via standard activation methods. This derivative is particularly useful in constructing constrained peptide scaffolds, enhancing conformational stability in target sequences. The methyl branching contributes to increased lipophilicity, making it suitable for modifying peptide physicochemical properties. Careful handling under inert conditions is recommended to preserve reactivity.
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid structure
2171877-54-4 structure
Product Name:2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid
CAS No:2171877-54-4
MF:C27H32N2O5
MW:464.553387641907
CID:6179018
PubChem ID:165816686
Update Time:2025-06-13

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid
    • EN300-1507649
    • 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
    • 2171877-54-4
    • Inchi: 1S/C27H32N2O5/c1-17(25(31)32)18-14-29(15-18)24(30)12-13-27(2,3)28-26(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
    • InChI Key: FMNRHUHKGYPDAB-UHFFFAOYSA-N
    • SMILES: O=C(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 95.9Ų

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1507649-0.05g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1507649-0.1g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1507649-0.25g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1507649-0.5g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1507649-1.0g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
1g
$3368.0 2023-06-05
Enamine
EN300-1507649-2.5g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1507649-5.0g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
5g
$9769.0 2023-06-05
Enamine
EN300-1507649-10.0g
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
10g
$14487.0 2023-06-05
Enamine
EN300-1507649-50mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1507649-100mg
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
2171877-54-4
100mg
$2963.0 2023-09-27

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic Acid (CAS No. 2171877-54-4)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid, with the CAS number 2171877-54-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug design and therapeutic intervention. Its complex structure, featuring multiple functional groups, makes it a subject of interest for synthetic chemists and medicinal chemists alike.

The molecular framework of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid incorporates several key features that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis due to its stability and protecting group capabilities. Additionally, the azetidin ring, a saturated seven-membered heterocycle, introduces a level of structural complexity that can influence the compound's biological activity and pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. Studies have suggested that the amine functionality in the molecule could serve as a critical interaction point with enzymes or receptors, making it a promising candidate for developing novel therapeutic agents. The 9H-fluoren-9-yl moiety, while contributing to the overall hydrophobicity of the molecule, may also play a role in membrane interactions, which is an important consideration for drug delivery systems.

In the context of current research, this compound has been investigated for its potential role in modulating inflammatory pathways. In vitro studies have demonstrated that derivatives of this class of molecules can interact with specific enzymes involved in the production of pro-inflammatory cytokines. The ability to modulate these pathways could have significant implications for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the structural features of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid suggest that it may exhibit selectivity towards certain targets, reducing the likelihood of off-target effects.

The synthesis of this compound presents both challenges and opportunities for chemists. The multi-step synthesis involves the careful introduction and manipulation of various functional groups, including the Fmoc protection and deprotection steps. Advances in synthetic methodologies have made it possible to streamline these processes, reducing reaction times and improving yields. Additionally, the use of green chemistry principles has led to the development of more environmentally friendly synthetic routes, which are increasingly important in pharmaceutical manufacturing.

The pharmacokinetic properties of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid are another area of active research. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, alterations to the side chains or the presence of certain substituents can influence solubility and bioavailability. Understanding these relationships is crucial for optimizing drug candidates for clinical use.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid (CAS No. 2171877-54) represents a fascinating example of how complex molecular structures can be designed for specific biological activities. Its unique combination of functional groups makes it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing pharmaceutical science.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD